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Compound Name: Lactose octaacetate
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lactose octaacetate, a fully acetylated
derivative of lactose. It serves as a crucial intermediate in the synthesis of various
oligosaccharides and possesses notable biological properties, including antimicrobial and
antiviral activities.[1][2] This document outlines its fundamental chemical properties, detailed
synthesis protocols, and analytical methodologies.

Core Chemical and Physical Properties

Lactose octaacetate, also known as 4-0-(2,3,4,6-Tetra-O-acetyl-3-D-
galactopyranosyl)-1,2,3,6-tetra-O-acetyl-D-glucopyranose, is a white crystalline solid.[3][4][5]
Its key quantitative data are summarized in the table below.
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Property Value References
Chemical Formula C28H38010 31516171
Molecular Weight 678.59 g/mol [31[5][6]

CAS Number 23973-20-8 / 6291-42-5 [3][5][6][7]
Melting Point 75-78 °C [5]
Appearance White Crystalline Solid [4]

Purity >95-98% [4][5][6]

Experimental Protocols

The synthesis of lactose octaacetate is a fundamental procedure in carbohydrate chemistry.

Below are detailed methodologies for its preparation.

Method 1: Microwave-Assisted Synthesis

This method offers a rapid and efficient route to lactose octaacetate.[1][2]

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate (catalyst)

95% (v/v) ethanol

Distilled water

Procedure:

 In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm3

(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate.[1][2]
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e Subject the reaction mixture to microwave irradiation at 700 W for 10 minutes.[1][2]
e Pour the resulting sample into 200 cm? of distilled water with ice cubes.[1][2]

« Stir the mixture and leave it at 4 °C for 12 hours to allow for the precipitation of the lactose
ester as a white solid.[1][2]

« Filter the precipitate under vacuum and wash it with distilled water.[1][2]

 For further purification, recrystallize the lactose acetate from 95% ethanol and then distilled
water.[1][2]

e Dry the purified lactose octaacetate in a vacuum oven to a constant weight.[1][2]

Method 2: Conventional Synthesis with lodine Catalyst

This protocol describes a conventional heating method using iodine as a catalyst.[8]
Materials:

e D-lactose

e Acetic anhydride

 lodine (catalyst)

Procedure:

e Suspend 20.0 g (58.4 mmol) of D-lactose in 48.65 g (476.5 mmol) of acetic anhydride.[8]
e Add 0.104 g (0.410 mmol) of solid iodine as the catalyst.[8]

o The reaction proceeds as the iodine dissolves in the mixture.[8]

» Work-up and purification processes are required following the completion of the reaction,
which typically involve neutralization and recrystallization steps similar to those in the
microwave-assisted method.
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Method 3: Selective Anomeric Deacetylation

This procedure is relevant for downstream applications where the anomeric acetate group
needs to be selectively removed.[9]

Materials:

e D-lactose octaacetate
e Methanol (MeOH)

e Magnesium oxide (MgO)
Procedure:

» To a solution of D-lactose octaacetate (1 mmol) in 20 mL of methanol, add MgO (1 mmol)
with stirring.[9]

» Continue stirring and boiling the mixture under reflux for 4-5 hours.[9]
« Monitor the reaction progress using thin-layer chromatography (TLC).[9]
» Upon completion, concentrate the reaction mixture under reduced pressure.[9]

 Purify the resulting residue using column chromatography.[9]

Process Visualization

The following diagrams illustrate the logical workflow for the synthesis and purification of
lactose octaacetate and a key subsequent reaction.
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Workflow for Lactose Octaacetate Synthesis

Reactants
(Lactose, Acetic Anhydride, Catalyst)

Acetylation Reaction
(Microwave or Conventional Heating)

Filtration & Washing

Recrystallization
(e.g., from Ethanol)

Drying
(Vacuum Oven)

Purified Lactose Octaacetate
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Selective Anomeric Deacetylation Pathway

Lactose Octaacetate

Reaction with MgO in Methanol

Anomerically Deacetylated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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